Cas no 2228409-18-3 (tert-butyl N-2-(4-amino-2-methylbutan-2-yl)-4-fluorophenylcarbamate)

• Product Name: tert-butyl N-2-(4-amino-2-methylbutan-2-yl)-4-fluorophenylcarbamate
• CAS No: 2228409-18-3
• MF: C₁₆H₂₅FN₂O₂
• MW: 296.380307912827
• CID: 6274187
• PubChem ID: 165623237
• Update Time: 2025-06-30

tert-butyl N-2-(4-amino-2-methylbutan-2-yl)-4-fluorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(4-amino-2-methylbutan-2-yl)-4-fluorophenylcarbamate
• EN300-1890856
• tert-butyl N-[2-(4-amino-2-methylbutan-2-yl)-4-fluorophenyl]carbamate
• 2228409-18-3

• Inchi： 1S/C16H25FN2O2/c1-15(2,3)21-14(20)19-13-7-6-11(17)10-12(13)16(4,5)8-9-18/h6-7,10H,8-9,18H2,1-5H3,(H,19,20)
• InChI Key： RLQDLFJVXKINQP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C(C)(C)CCN)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 296.19000621g/mol
• Monoisotopic Mass: 296.19000621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-(4-amino-2-methylbutan-2-yl)-4-fluorophenylcarbamate

tert-butyl N-2-(4-amino-2-methylbutan-2-yl)-4-fluorophenylcarbamate: A Comprehensive Overview

The compound with CAS No. 2228409-18-3, known as tert-butyl N-2-(4-amino-2-methylbutan-2-yl)-4-fluorophenylcarbamate, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a tert-butyl group with a substituted phenyl ring and an amino-containing side chain. Recent studies have highlighted its potential applications in drug development, particularly in the design of bioactive molecules with tailored pharmacokinetic properties.

The molecular structure of tert-butyl N-2-(4-amino-2-methylbutan-2-yl)-4-fluorophenylcarbamate is characterized by a phenyl ring substituted with a fluorine atom at the para position and an amino-containing butanoyl group at the meta position. The tert-butyl group, a common protecting group in organic synthesis, adds stability to the molecule and influences its solubility and bioavailability. This structure makes it a valuable intermediate in the synthesis of more complex molecules, including those with potential therapeutic applications.

Recent research has focused on the synthesis and characterization of this compound, employing advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided insights into its stereochemistry, reactivity, and stability under various conditions. For instance, investigations into its thermal stability have revealed that it remains stable under mild heating conditions, making it suitable for use in multi-step synthetic protocols.

In terms of applications, tert-butyl N-2-(4-amino-2-methylbutan-2-yl)-4-fluorophenylcarbamate has been explored as a precursor in the synthesis of bioactive compounds. Its amino group can be further functionalized to introduce additional substituents, enabling the creation of molecules with diverse biological activities. For example, derivatives of this compound have been studied for their potential as inhibitors of enzyme targets relevant to cancer and inflammatory diseases.

The synthesis of this compound typically involves multi-step processes that include nucleophilic substitutions, condensations, and protecting group strategies. One common approach involves the reaction of an activated ester with an amine-containing substrate, followed by deprotection to yield the final product. Optimization of reaction conditions has been a key focus to improve yield and purity.

From a pharmacological perspective, tert-butyl N-2-(4-amino-2-methylbutan-2-yl)-4-fluorophenylcarbamate exhibits interesting properties that make it a promising candidate for further exploration. Preclinical studies have indicated moderate activity against certain enzyme targets, suggesting that it could serve as a lead compound for drug discovery efforts. Additionally, its structural features suggest potential for modulation of pharmacokinetic parameters such as absorption and metabolism.

In conclusion, CAS No. 2228409-18-3 represents a significant advancement in organic chemistry due to its versatile structure and potential applications in drug development. Ongoing research continues to uncover new insights into its properties and utility, positioning it as an important tool for chemists and pharmacologists alike.